Cas no 87954-17-4 (Isoquinoline, 1,3-dimethoxy-)

• Product Name: Isoquinoline, 1,3-dimethoxy-
• CAS No: 87954-17-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 650210
• PubChem ID: 13126944
• Update Time: 2025-04-19

Isoquinoline, 1,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,3-dimethoxy-
• 1,3-dimethoxyisoquinoline
• DTXSID50520142
• Dimethoxylisochinolin
• SCHEMBL4266314
• 87954-17-4

• Inchi： 1S/C11H11NO2/c1-13-10-7-8-5-3-4-6-9(8)11(12-10)14-2/h3-7H,1-2H3
• InChI Key： WCRZVVKTTYYJPR-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2C=C(N=1)OC

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives